(S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: (1S)-2-methyl-1-pyrimidin-2-ylpropan-1-amine
• InChI: InChI=1S/C8H13N3/c1-6(2)7(9)8-10-4-3-5-11-8/h3-7H,9H2,1-2H3/t7-/m0/s1
• InChI Key: PLTGRAOTNQWROS-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)[C@@H](C1=NC=CC=N1)N
• Canonical SMILES: CC(C)C(C1=NC=CC=N1)N

Description

(S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine is a chiral amine compound with a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine typically involves the reaction of pyrimidine derivatives with chiral amines. One common method includes the use of α-bromoketones and 2-aminopyridine under controlled reaction conditions . The reaction is carried out in solvents like toluene or ethyl acetate, with reagents such as iodine (I2) and tert-butyl hydroperoxide (TBHP) to promote C–C bond cleavage and cyclization .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques like chromatography can enhance the efficiency of production.

Chemical Reactions Analysis

Types of Reactions: (S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives in the presence of bases like sodium hydroxide (NaOH).

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: NaOH in aqueous or alcoholic medium.

Major Products:

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Corresponding alcohols or amines.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

(S)-2-Methyl-1-(pyrimidin-2-yl)propan-1-amine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and enzyme studies.

Medicine: Explored for its therapeutic potential in drug development, particularly as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.